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Compound of Interest

Compound Name: PDE?2 inhibitor 6

Cat. No.: B15619083

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to the in vitro characterization of
"PDEZ2 inhibitor 6," also identified as JNJ-54082730. This inhibitor demonstrates potent activity
against Phosphodiesterase 2A (PDE2A), an enzyme of significant interest in various signaling
pathways. This guide summarizes key quantitative data, outlines detailed experimental
methodologies for its characterization, and provides visual representations of relevant
biological pathways and experimental workflows.

Quantitative Data Summary

The inhibitory activity of "PDE2 inhibitor 6" has been quantified against multiple
phosphodiesterase enzymes. The following table summarizes the half-maximal inhibitory
concentration (IC50) values, providing a snapshot of the inhibitor's potency and selectivity

profile.
Target Enzyme IC50
PDE2A 0.95nM
PDE10A2 87.1 nM
PDE3B 6.17 uM

Data sourced from publicly available information.
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Signaling Pathway Context

Phosphodiesterase 2 (PDE2) plays a crucial role in the regulation of cyclic nucleotide signaling.
It is a dual-substrate enzyme, capable of hydrolyzing both cyclic adenosine monophosphate
(cAMP) and cyclic guanosine monophosphate (cGMP). A unique characteristic of PDE2 is its
allosteric activation by cGMP, which enhances its cAMP hydrolytic activity. This positions PDE2
as a key integrator of the nitric oxide/cGMP and adenylyl cyclase/cCAMP signaling pathways.
Inhibition of PDE2 can therefore lead to an increase in intracellular cAMP levels, particularly in
cellular contexts with elevated cGMP.
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 To cite this document: BenchChem. [In Vitro Characterization of PDE2 Inhibitor 6 (JNJ-
54082730): A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619083#in-vitro-characterization-of-pde2-inhibitor-
6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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